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Compound of Interest

Compound Name: 3-Methyl-2-benzoxazolinone

Cat. No.: B1265911

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of 3-Methyl-2-benzoxazolinone (CAS No. 21892-80-8). Adherence to these
procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions

3-Methyl-2-benzoxazolinone is a chemical that requires careful handling due to its potential
health hazards. It is classified as harmful if swallowed, causes skin irritation, and can lead to
serious eye irritation.[1] Additionally, it may cause respiratory irritation.[1]

Signal Word: Warning[1]

Key Hazards:

Harmful if ingested.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]
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In the event of exposure, immediate first aid is crucial. For eye contact, rinse cautiously with

water for several minutes. For skin contact, wash thoroughly with soap and water. If inhaled,

move the person to fresh air. If swallowed, call a poison center or doctor immediately.[2][3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following PPE should be worn at all times when handling 3-Methyl-2-benzoxazolinone:

PPE Category

Specification

Eye and Face Protection

Chemical safety goggles or glasses with side
shields are required.[3][4] In situations with a
splash hazard, a face shield should also be
worn.[5][6]

Hand Protection

Chemically resistant gloves are required. Nitrile
rubber gloves are a suitable option.[6] Always
inspect gloves for degradation or punctures

before use.[4]

Body Protection

A laboratory coat or a disposable gown made of
a resistant material like polyethylene-coated
polypropylene should be worn to prevent skin
contact.[3][4][5]

Respiratory Protection

Work should be conducted in a well-ventilated
area, preferably within a chemical fume hood to

minimize inhalation of dust or vapors.[3][4][7]

Operational Plan: Step-by-Step Handling Procedure

3.1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4][7]

o Keep away from incompatible materials such as strong oxidizing agents.[4][7]
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3.2. Preparation and Handling:

e Always handle 3-Methyl-2-benzoxazolinone within a certified chemical fume hood to
control exposure.[3][4][7]

e Ensure an eyewash station and safety shower are readily accessible.[7]
e Avoid the formation of dust during handling.[3][4][7]

e Do not eat, drink, or smoke in the handling area.[1]

» Wash hands thoroughly after handling the chemical.[1][2]

3.3. Accidental Spills:

 In case of a spill, evacuate the area.

o Wearing appropriate PPE, sweep up the solid material, avoiding dust generation, and place it
into a suitable, labeled container for disposal.[2][4][7]

Disposal Plan

All waste containing 3-Methyl-2-benzoxazolinone, including contaminated PPE and spill
cleanup materials, must be treated as hazardous waste.

» Dispose of contents and container to an approved waste disposal plant.[1][2][3]
e Do not release into the environment.[3][4]

o Follow all local, regional, and national hazardous waste regulations for complete and
accurate classification and disposal.

Quantitative Data Summary
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Property Value Reference
Molecular Formula CsH7NO2 [1]8]
Molecular Weight 149.15 g/mol [1][8]
Appearance Solid

Odor Odorless [2]

Melting Point 137 -141°C/278.6-285.8°F [2]

Flash Point 160 °C/ 320 °F [21[7]

Experimental Workflow
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Caption: Safe handling workflow for 3-Methyl-2-benzoxazolinone.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1265911?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265911?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-methyl-2-benzoxazolinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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